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Compound of Interest

Compound Name: Chromium phosphide

CAS No.: 26342-61-0

Cat. No.: B1607373

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

colloidal synthesis of chromium phosphide (CrP) nanoparticles. This method offers a

reproducible and scalable route to produce CrP nanoparticles with applications in catalysis and

materials science.

Introduction
Transition metal phosphides, including chromium phosphide (CrP), have garnered significant

interest due to their unique electronic and catalytic properties. Colloidal synthesis offers a

versatile "bottom-up" approach to produce well-defined nanoparticles with controlled size and

shape. The protocol detailed below is a "heating-up" method, which is a one-pot synthesis that

is relatively straightforward and avoids the need for highly toxic and pyrophoric reagents often

used in other nanoparticle synthesis methods.[1][2] This method utilizes chromium

hexacarbonyl as the chromium source and triphenyl phosphite as a less hazardous

phosphorus precursor.[1][2] Oleylamine is employed as a high-boiling point solvent and
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capping agent, which helps to control the growth and prevent the agglomeration of the

nanoparticles.[2]

Applications
Chromium phosphide nanoparticles synthesized via this colloidal route have shown promise

as efficient electrocatalysts. Specifically, they have demonstrated notable activity and stability

in the oxygen reduction reaction (ORR) in alkaline electrolytes, a key process in fuel cells and

metal-air batteries.[2] The nanometric particle size and high surface area achieved through this

synthesis method are advantageous for catalytic applications.[2]

Data Presentation
The following table summarizes the key quantitative parameters for the colloidal synthesis of

chromium phosphide nanoparticles.

Parameter Value Method of Determination

Precursors

Chromium Hexacarbonyl

(Cr(CO)₆), Triphenyl Phosphite

(P(OPh)₃)

-

Solvent/Surfactant Oleylamine (OAm) -

Reaction Temperature 360 °C Thermocouple

Typical Nanoparticle Size Nanometric
Transmission Electron

Microscopy (TEM)

Reported Yield High Gravimetric analysis

Crystal Structure Orthorhombic CrP X-ray Diffraction (XRD)

Experimental Protocols
This section provides a detailed, step-by-step protocol for the colloidal synthesis of chromium
phosphide nanoparticles.

Materials:
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Chromium hexacarbonyl (Cr(CO)₆) (99.9%)

Triphenyl phosphite (P(OPh)₃) (97%)

Oleylamine (OAm) (technical grade, 70%)

Toluene (anhydrous, ≥99.8%)

Ethanol (absolute, ≥99.8%)

Three-neck round-bottom flask

Schlenk line

Heating mantle with a temperature controller

Magnetic stirrer

Condenser

Syringes and needles

Centrifuge and centrifuge tubes

Procedure:

Reaction Setup: In a glovebox or under an inert atmosphere, add 1 mmol of chromium

hexacarbonyl (Cr(CO)₆) and 1 mmol of triphenyl phosphite (P(OPh)₃) to a 100 mL three-neck

round-bottom flask containing a magnetic stir bar.

Solvent Addition: Add 20 mL of oleylamine to the flask.

Assembly: Assemble the flask with a condenser and connect it to a Schlenk line.

Degassing: Subject the reaction mixture to several cycles of vacuum and argon backfilling at

room temperature to remove any residual oxygen and moisture.

Heating: Under a gentle flow of argon, heat the mixture to 360 °C with vigorous stirring.
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Reaction: Maintain the reaction temperature at 360 °C for 2 hours. The solution will typically

change color, indicating the formation of nanoparticles.

Cooling: After 2 hours, remove the heating mantle and allow the reaction mixture to cool

down to room temperature naturally.

Purification: a. Transfer the resulting black solution into centrifuge tubes. b. Add an excess of

ethanol to precipitate the nanoparticles. c. Centrifuge the mixture at 8000 rpm for 10

minutes. d. Discard the supernatant. e. Re-disperse the nanoparticle pellet in a small amount

of toluene. f. Repeat the precipitation with ethanol and centrifugation steps two more times to

ensure the removal of excess oleylamine and unreacted precursors.

Storage: After the final wash, disperse the purified chromium phosphide nanoparticles in

an appropriate nonpolar solvent like toluene or hexane for storage.

Visualizations
Below are diagrams illustrating the key experimental workflow for the colloidal synthesis of

chromium phosphide nanoparticles.
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Caption: Experimental workflow for the colloidal synthesis of CrP nanoparticles.
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Caption: Logical relationship of components in CrP nanoparticle synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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